Cas no 2228520-90-7 (O-{2-3-(difluoromethoxy)-4-methylphenylpropan-2-yl}hydroxylamine)

• Product Name: O-{2-3-(difluoromethoxy)-4-methylphenylpropan-2-yl}hydroxylamine
• CAS No: 2228520-90-7
• MF: C₁₁H₁₅F₂NO₂
• MW: 231.2391102314
• CID: 6264735
• PubChem ID: 165689919
• Update Time: 2025-06-10

O-{2-3-(difluoromethoxy)-4-methylphenylpropan-2-yl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2-3-(difluoromethoxy)-4-methylphenylpropan-2-yl}hydroxylamine
• 2228520-90-7
• EN300-1963642
• O-{2-[3-(difluoromethoxy)-4-methylphenyl]propan-2-yl}hydroxylamine

• Inchi： 1S/C11H15F2NO2/c1-7-4-5-8(11(2,3)16-14)6-9(7)15-10(12)13/h4-6,10H,14H2,1-3H3
• InChI Key： HLGRBYXZTVVDEV-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C)C=CC(=C1)C(C)(C)ON)F

Computed Properties

• Exact Mass: 231.10708505g/mol
• Monoisotopic Mass: 231.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 44.5Ų

Additional information on O-{2-3-(difluoromethoxy)-4-methylphenylpropan-2-yl}hydroxylamine

Professional Introduction to Compound with CAS No. 2228520-90-7 and Product Name: O-{2-3-(difluoromethoxy)-4-methylphenylpropan-2-yl}hydroxylamine

The compound with the CAS number 2228520-90-7 and the product name O-{2-3-(difluoromethoxy)-4-methylphenylpropan-2-yl}hydroxylamine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

At the core of this compound's significance lies its molecular architecture, which integrates several key functional groups that contribute to its reactivity and biological activity. The presence of a difluoromethoxy substituent at the 3-position of the phenyl ring and a methyl group at the 4-position introduces specific electronic and steric effects that modulate the compound's interaction with biological targets. Additionally, the hydroxylamine moiety at the oxygen atom further enhances its potential as a pharmacophore, enabling interactions with various enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how these structural features influence the compound's behavior. Studies have shown that the difluoromethoxy group can enhance binding affinity by stabilizing transition states through fluorine bonding, while the methyl group provides steric hindrance that optimizes binding orientation. These insights are particularly relevant in the context of developing novel inhibitors for therapeutic targets such as kinases and transcription factors.

In the realm of pharmaceutical research, compounds like O-{2-3-(difluoromethoxy)-4-methylphenylpropan-2-yl}hydroxylamine are being explored for their potential in modulating inflammatory pathways. The hydroxylamine group is known to exhibit reactivity that can lead to covalent modifications of key proteins involved in inflammatory responses. This has opened up avenues for developing novel anti-inflammatory agents that target specific enzymatic pathways without eliciting off-target effects.

Moreover, the structural features of this compound make it an attractive candidate for further derivatization and optimization. Researchers are investigating methods to enhance its solubility, bioavailability, and metabolic stability, which are critical parameters for any drug candidate. Techniques such as structure-activity relationship (SAR) studies and high-throughput screening (HTS) are being employed to identify analogs with improved pharmacokinetic profiles.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic properties. The difluoromethoxy group in this compound exemplifies such benefits, contributing to its potential as a lead molecule in drug discovery. Recent studies have highlighted its efficacy in preclinical models, where it demonstrated promising activity against various disease mechanisms.

Another area of interest is the compound's potential application in oncology research. The ability of hydroxylamine derivatives to interfere with key signaling pathways involved in cancer cell proliferation has been well-documented. By targeting specific enzymes such as tyrosine kinases, this compound may offer a novel therapeutic approach for treating certain types of cancer. Preliminary data from cell-based assays suggest that it can induce apoptosis in cancerous cells while sparing healthy tissues, making it a promising candidate for further clinical investigation.

From a synthetic chemistry perspective, O-{2-3-(difluoromethoxy)-4-methylphenylpropan-2-yl}hydroxylamine presents an intriguing challenge due to its complex structural motif. The synthesis involves multiple steps, including functional group transformations and regioselective modifications. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing production costs and improving scalability. These developments are crucial for translating laboratory discoveries into viable therapeutic agents.

The compound's unique properties also make it a valuable tool for mechanistic studies in chemical biology. By using isotopically labeled analogs or fluorescently tagged derivatives, researchers can gain insights into how it interacts with biological targets at the molecular level. Such studies not only enhance our understanding of its mode of action but also provide critical data for optimizing its therapeutic potential.

In conclusion, O-{2-3-(difluoromethoxy)-4-methylphenylpropan-2-yl}hydroxylamine (CAS No. 2228520-90-7) represents a significant advancement in pharmaceutical research due to its innovative structure and promising biological activities. Its potential applications in modulating inflammatory pathways, oncology research, and other therapeutic areas make it a compelling candidate for further development. As our understanding of its mechanisms continues to grow, so too will its potential as a next-generation therapeutic agent.